Cas no 233-68-1 (Naphtho[1,2-c][1,2,5]thiadiazole)

• Product name: Naphtho[1,2-c][1,2,5]thiadiazole
• CAS No: 233-68-1
• MF: C₁₀H₆N₂S
• MW: 186.233040332794
• CID: 1413941
• PubChem ID: 813943

Naphtho[1,2-c][1,2,5]thiadiazole Chemical and Physical Properties

Names and Identifiers

• Naphtho[1,2-c][1,2,5]thiadiazole
• benzo[g][2,1,3]benzothiadiazole
• AKOS000541935
• DTXSID40355667
• naphtho[1,2-d][2,1,3]thiadiazole
• 233-68-1
• CCG-311414
• SCHEMBL6350500

• Inchi： InChI=1S/C10H6N2S/c1-2-4-8-7(3-1)5-6-9-10(8)12-13-11-9/h1-6H
• InChI Key： OVUYEFLHMIBQIP-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=CC3=NSN=C32

Computed Properties

• Exact Mass: 186.02528
• Monoisotopic Mass: 186.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54Ų
• XLogP3: 3

Experimental Properties

• PSA: 25.78